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Compound of Interest

Compound Name: 2-(p-Chlorophenylthio)ethanol

Cat. No.: B088069 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized chemical reagents like 2-(p-Chlorophenylthio)ethanol are paramount for ensuring

laboratory safety and environmental protection. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to foster a culture of safety

and responsible chemical management.

Immediate Safety and Logistical Information
Due to its chemical structure as a chlorinated aromatic thioether, 2-(p-
Chlorophenylthio)ethanol should be handled with caution as a potentially hazardous

substance. Although a specific, comprehensive Safety Data Sheet (SDS) is not readily

available, data from structurally related compounds suggest it may cause skin, eye, and

respiratory irritation, and may have long-lasting harmful effects on aquatic life.[1] Therefore, all

handling and disposal procedures should be conducted under the assumption that this

compound is hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat or other protective clothing must be worn.
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air and keep comfortable for breathing.

Ingestion: Rinse mouth. Do NOT induce vomiting.

Seek immediate medical attention for all routes of exposure.

Operational Plan: Handling and Storage
Handling:

Always handle 2-(p-Chlorophenylthio)ethanol within a certified chemical fume hood to

minimize inhalation exposure.

Avoid contact with skin, eyes, and clothing.

Prevent the formation of aerosols or dust.

Use appropriate tools and equipment to avoid direct contact.

Storage:

Store in a tightly sealed, original, or properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Step-by-Step Procedures
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The disposal of 2-(p-Chlorophenylthio)ethanol must comply with all local, state, and federal

regulations for hazardous waste. As a chlorinated organic compound, it requires special

disposal procedures and must not be disposed of down the drain.[2][3]

Waste Identification and Classification:

Based on its chemical structure, 2-(p-Chlorophenylthio)ethanol is classified as a

halogenated organic waste.[2]

It may fall under EPA hazardous waste codes for chlorinated organic compounds.

Waste Segregation and Collection:

Collect all waste containing 2-(p-Chlorophenylthio)ethanol, including contaminated

consumables (e.g., pipette tips, gloves), in a designated, compatible, and clearly labeled

hazardous waste container.

The container must be labeled "Hazardous Waste - Halogenated Organic" and should list

2-(p-Chlorophenylthio)ethanol as a component.

Container Management:

Use a container made of a material compatible with chlorinated organic compounds.

Keep the waste container securely closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

Disposal Request and Pickup:

Once the waste container is full or ready for disposal, follow your institution's procedures

for hazardous waste pickup.

This typically involves submitting a request to the Environmental Health and Safety (EHS)

office.

Ensure all required documentation is completed accurately.
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Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbent material and spilled substance into a designated hazardous waste

container.

Clean the spill area thoroughly.

Report the spill to your EHS office.

Quantitative Data Summary
While a comprehensive dataset for 2-(p-Chlorophenylthio)ethanol is limited, the following

table summarizes available information for this and a related compound.

Property
2-(p-
Chlorophenylthio)ethanol

2-(4-
Chlorophenylthio)triethyla
mine (Related Compound)

Molecular Formula C₈H₉ClOS C₁₂H₁₈ClNS

Molecular Weight 188.67 g/mol 243.80 g/mol

GHS Hazard Statements Data not available

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH413: May

cause long lasting harmful

effects to aquatic life[1]

Disposal Workflow for 2-(p-
Chlorophenylthio)ethanol
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Caption: Disposal workflow for 2-(p-Chlorophenylthio)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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